N-[2-(1-methylbenzimidazol-2-yl)ethyl]furan-2-carboxamide
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Overview
Description
N-[2-(1-methylbenzimidazol-2-yl)ethyl]furan-2-carboxamide, also known as MBC-2, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzimidazole derivatives and has been found to exhibit a range of biochemical and physiological effects. In
Scientific Research Applications
- Benzimidazoles, including our compound of interest, have shown promise as antimicrobial agents. Researchers have reported their effectiveness against various bacteria, fungi, and parasites. These compounds interfere with essential cellular processes, making them potential candidates for combating infectious diseases .
- The benzimidazole moiety has attracted attention in cancer research. Studies suggest that derivatives of N-[2-(1-methylbenzimidazol-2-yl)ethyl]furan-2-carboxamide exhibit antiproliferative effects against cancer cells. These compounds may interfere with cell division and induce apoptosis, making them interesting candidates for further investigation .
- Benzimidazoles have demonstrated antiviral activity against certain viruses. Researchers have explored their potential in inhibiting viral replication and entry. Our compound may play a role in antiviral drug development .
- Historically, benzimidazoles have been used as anthelmintic agents to treat parasitic infections. The discovery of thiabendazole in the 1950s sparked interest in this class of compounds. This compound derivatives could be valuable in combating parasitic diseases .
- Some benzimidazole derivatives exhibit anti-inflammatory properties. In vivo studies have evaluated their impact on inflammation, such as rat paw edema models. Our compound might contribute to the development of anti-inflammatory drugs .
- Beyond pharmacological applications, benzimidazoles participate in coordination chemistry. For instance, copper(I) complexes with benzimidazole derivatives have been investigated. These complexes could have implications in materials science and catalysis .
Antimicrobial Activity
Anticancer Potential
Antiviral Properties
Antiparasitic Applications
Anti-Inflammatory Effects
Coordination Chemistry
Mechanism of Action
Target of Action
It is known that benzimidazole derivatives have a wide range of pharmacological activities . They have been reported to exhibit antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities . Therefore, it is plausible that this compound may interact with a variety of biological targets.
Mode of Action
Benzimidazole derivatives have been shown to interact with their targets in a variety of ways, leading to changes in cellular processes . For instance, some benzimidazole derivatives have been shown to inhibit the growth of cancer cells by interacting with the epidemal growth factor receptor (EGFR) .
Biochemical Pathways
Given the wide range of biological activities associated with benzimidazole derivatives, it is likely that this compound may affect multiple biochemical pathways .
Result of Action
Benzimidazole derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory effects . Therefore, it is plausible that this compound may have similar effects.
properties
IUPAC Name |
N-[2-(1-methylbenzimidazol-2-yl)ethyl]furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2/c1-18-12-6-3-2-5-11(12)17-14(18)8-9-16-15(19)13-7-4-10-20-13/h2-7,10H,8-9H2,1H3,(H,16,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGOVUEPTXDQLGQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1CCNC(=O)C3=CC=CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.